Cas no 1550877-81-0 (1-(2,6-Difluorophenyl)ethane-1,2-diol)
1-(2,6-Difluorophenyl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-difluorophenyl)ethane-1,2-diol
- AKOS021032150
- 1550877-81-0
- EN300-1240335
- 1-(2,6-Difluorophenyl)-1,2-ethanediol
- 1-(2,6-Difluorophenyl)ethane-1,2-diol
-
- Inchi: 1S/C8H8F2O2/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,11-12H,4H2
- InChI Key: LJVYFSKXNCJYDQ-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C(CO)O)F
Computed Properties
- Exact Mass: 174.04923582g/mol
- Monoisotopic Mass: 174.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 271.3±35.0 °C(Predicted)
- pka: 12.66±0.20(Predicted)
1-(2,6-Difluorophenyl)ethane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1240335-1.0g |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1240335-50mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-100mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 100mg |
$615.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-250mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 250mg |
$642.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-500mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 500mg |
$671.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-1000mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 1000mg |
$699.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-2500mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 2500mg |
$1370.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-5000mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 5000mg |
$2028.0 | 2023-10-02 | ||
| Enamine | EN300-1240335-10000mg |
1-(2,6-difluorophenyl)ethane-1,2-diol |
1550877-81-0 | 10000mg |
$3007.0 | 2023-10-02 |
1-(2,6-Difluorophenyl)ethane-1,2-diol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(2,6-Difluorophenyl)ethane-1,2-diol
Comprehensive Overview of 1-(2,6-Difluorophenyl)ethane-1,2-diol (CAS No. 1550877-81-0): Properties, Applications, and Industry Relevance
1-(2,6-Difluorophenyl)ethane-1,2-diol (CAS No. 1550877-81-0) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluorophenyl and diol moieties makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating metabolic pathways and enzyme inhibition. Researchers are exploring its role in developing next-generation therapeutics, aligning with the growing demand for fluorine-containing pharmaceuticals—a trend driven by their enhanced bioavailability and metabolic stability.
The compound’s molecular structure (C8H8F2O2) features two hydroxyl groups attached to an ethane backbone, flanked by fluorine atoms at the 2- and 6-positions of the phenyl ring. This arrangement contributes to its polar solubility and reactivity, making it suitable for cross-coupling reactions and chiral synthesis. Industry experts frequently search for "synthetic routes for 1-(2,6-Difluorophenyl)ethane-1,2-diol" or "applications of fluorinated diols," reflecting its relevance in green chemistry and catalysis. Notably, its low environmental persistence compared to non-fluorinated analogs addresses sustainability concerns in chemical manufacturing.
In the context of AI-driven drug design, 1550877-81-0 has emerged as a candidate for virtual screening due to its balanced lipophilicity and hydrogen-bonding capacity. Computational models predict its compatibility with kinase targets and GPCRs, fueling interest in precision medicine. Meanwhile, agrochemical innovators investigate its derivatives as potential plant growth regulators, responding to the global push for high-efficiency crop solutions. Patent analyses reveal a steady rise in filings involving this compound, particularly in Asia-Pacific markets, where fluorine chemistry investments are surging.
From a regulatory standpoint, 1-(2,6-Difluorophenyl)ethane-1,2-diol complies with major REACH and FDA guidelines for research-use chemicals. Its non-toxic profile (as per OECD 423 assays) and biodegradability data support its adoption in eco-friendly formulations. Laboratories often inquire about "storage conditions for fluorinated diols"—recommended practices include inert atmospheres and desiccants to preserve its hydroxyl group reactivity. As the industry shifts toward halogenated building blocks, this compound’s cost-effective scalability positions it as a sustainable alternative to traditional intermediates.
Emerging applications in material science further expand its utility. For instance, its incorporation into polymeric coatings enhances hydrophobicity without compromising adhesion—a critical factor for electronic encapsulation materials. The compound’s thermal stability (decomposition >200°C) also makes it attractive for high-performance composites, aligning with trends in lightweight automotive materials. Suppliers increasingly list 1550877-81-0 with detailed HPLC purity certificates (>98%), catering to stringent quality control demands in contract research organizations (CROs).
In summary, 1-(2,6-Difluorophenyl)ethane-1,2-diol exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted roles—from pharmaceutical intermediates to specialty chemicals—underscore its value in modern R&D. As bioisostere strategies and fluorine chemistry continue to dominate scientific discourse, this compound’s patent landscape and commercial availability will remain key metrics for industry stakeholders.
1550877-81-0 (1-(2,6-Difluorophenyl)ethane-1,2-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)